2-Formyl-3-methylthiophene-4-boronic acid
Overview
Description
2-Formyl-3-methylthiophene-4-boronic acid (2F3MTA4BA) is an organic compound with a wide range of applications in scientific research. It is a boronic acid derivative of thiophene, with a sulfur atom substituted with a formyl group. 2F3MTA4BA is a versatile compound that has been used in various research studies for its unique properties. It has been used to study the biochemical and physiological effects of 2F3MTA4BA on living cells and organisms, as well as its potential therapeutic applications in the medical field.
Scientific Research Applications
Palladium-Catalyzed Suzuki Coupling Reactions
2-Formyl-3-methylthiophene-4-boronic acid serves as a substrate in palladium-Tedicyp catalyzed Suzuki coupling reactions with different aryl bromides. This reaction is pivotal in creating complex organic compounds used in pharmaceuticals and agrochemicals .
Synthesis of PARP-1 Inhibitors
This compound is a starting material for synthesizing 4H-thieno[2,3-c]-isoquinolin-5-one derivatives, which act as inhibitors of PARP-1 (Poly (ADP-ribose) polymerase 1), a protein involved in DNA repair. These inhibitors have potential applications in cancer treatment .
Medicinal Chemistry
Borinic acids, including derivatives of 2-Formyl-3-methylthiophene-4-boronic acid, are used in medicinal chemistry to develop new drugs. They are particularly useful due to their role in cross-coupling reactions which are essential for constructing complex molecular architectures found in many pharmaceuticals .
Polymer and Optoelectronics Materials
The borinic acid derivatives are also utilized in the synthesis of materials for polymer and optoelectronics applications. Their unique properties make them suitable for creating advanced materials with specific electronic characteristics .
Neutron Capture Therapy
Phenylboronic pinacol esters, related to 2-Formyl-3-methylthiophene-4-boronic acid, are considered for designing new drugs and drug delivery devices, especially as boron-carriers suitable for neutron capture therapy, a type of cancer treatment .
Biological Activity
Thiophene-based analogs, such as those derived from 2-Formyl-3-methylthiophene-4-boronic acid, are explored for their potential biological activities. They are crucial for medicinal chemists aiming to develop compounds with diverse biological effects .
properties
IUPAC Name |
(5-formyl-4-methylthiophen-3-yl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BO3S/c1-4-5(7(9)10)3-11-6(4)2-8/h2-3,9-10H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IQSYUVVZXOQDMC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CSC(=C1C)C=O)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101249078 |
Source
|
| Record name | Boronic acid, B-(5-formyl-4-methyl-3-thienyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101249078 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Formyl-3-methylthiophene-4-boronic acid | |
CAS RN |
1310403-93-0 |
Source
|
| Record name | Boronic acid, B-(5-formyl-4-methyl-3-thienyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1310403-93-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Boronic acid, B-(5-formyl-4-methyl-3-thienyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101249078 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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